Cas no 34722-90-2 (Bromothymol Blue Sodium Salt)

• Product Name: Bromothymol Blue Sodium Salt
• CAS No: 34722-90-2
• MF: C₂₇H₂₇Br₂NaO₅S
• MW: 646.36305642128
• MDL: MFCD00077263
• CID: 54299
• PubChem ID: 24892083
• Update Time: 2025-04-18

Bromothymol Blue Sodium Salt Chemical and Physical Properties

Names and Identifiers

• BTB
• SODIUM BROMOTHYMOL BLUE
• DIBROMOTHYMOL SULFONEPHTHALEIN, SODIUM SALT
• BROMTHYMOL BLUE
• BROMTHYMOL BLUE, SODIUM SALT
• Bromothymol Blue Sodium Salt
• BROMOTHYMOL BLUE SODIUM SALT A.C.S. REAGENT
• BromothymolBlue,sodiumsalt,watersoluble,indicator,pure100GR
• BromothymolBlue,sodiumsalt,watersoluble,indicator,pure25GR
• ACS
• Bromothymol
• BroMothyMol Blue
• BroMothyMol Blue, sodiuM salt, pure, water soluble, indicator
• Bromothymol Blue, sodium salt, water soluble, indicator, pure
• Bromothymol Blue,Reagent
• BROMTHYMOL BLUE SODIUM
• Einecs 252-169-7
• Labotest-B
• 3',3"-Dibromothymolsulfonephthalein sodium salt
• 3',3''-Dibromothymolsulfonephthalein sodium salt
• Bromthymol Blue sodium salt
• AMY22380
• NS00021128
• SCHEMBL222219
• D92219
• AKOS024364981
• MFCD00077263
• Bromthymolblau Natriumsalz
• sodium;2-[(E)-(3-bromo-4-hydroxy-2-methyl-5-propan-2-ylphenyl)-(3-bromo-2-methyl-4-oxo-5-propan-2-ylcyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• 1217249-89-2
• Q27275439
• 34722-90-2

• MDL： MFCD00077263
• Inchi： 1S/C27H28Br2O5S.Na/c1-13(2)18-11-20(15(5)24(28)26(18)30)23(17-9-7-8-10-22(17)35(32,33)34)21-12-19(14(3)4)27(31)25(29)16(21)6;/h7-14,30H,1-6H3,(H,32,33,34);/q;+1/p-1/b23-21+;
• InChI Key： NMKFVGALBGZKGW-FKWCIMQXSA-M
• SMILES： BrC1=C(C(=CC(=C1C)/C(/C1C=CC=CC=1S(=O)(=O)[O-])=C1/C(C)=C(C(C(=C/1)C(C)C)=O)Br)C(C)C)O.[Na+]

Computed Properties

• Exact Mass: 643.98400
• Monoisotopic Mass: 643.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• Topological Polar Surface Area: 94.5

Experimental Properties

• Color/Form: Orange powder
• Density: 0.99 g/mL at 25 °C(lit.)
• Melting Point: 200-202°C
• Boiling Point: 181-183°C
• Flash Point: 66℃
• Solubility: Solubility Soluble in water, ethanol
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 102.88000
• LogP: 8.20730
• Solubility: Soluble in water
• pka: 7.0, 7.1(at 25℃)
• λmax: 615nm, 392nm
• PH: Yellow (6.0) to blue (7.6)
• Color/Form: 0.04 wt. % in H2O
• Vapor Pressure: No data available

Bromothymol Blue Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R20/21/22

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